Cas no 687562-47-6 (ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate)

• Product Name: ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate
• CAS No: 687562-47-6
• MF: C₁₈H₁₉FN₂O₃S₂
• MW: 394.483465433121
• CID: 5987406
• PubChem ID: 4183705
• Update Time: 2025-06-20

ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate
• ethyl 2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)butanoate
• Butanoic acid, 2-[[3-(4-fluorophenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-, ethyl ester
• 687562-47-6
• EU-0022229
• AKOS024585052
• ethyl 2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}butanoate
• ethyl 2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]butanoate
• F0579-0580

• Inchi： 1S/C18H19FN2O3S2/c1-3-14(17(23)24-4-2)26-18-20-13-9-10-25-15(13)16(22)21(18)12-7-5-11(19)6-8-12/h5-8,14H,3-4,9-10H2,1-2H3
• InChI Key： BYWIYXPOWWWDGL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1)CC

Computed Properties

• Exact Mass: 394.08211298g/mol
• Monoisotopic Mass: 394.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 525.4±60.0 °C(Predicted)
• pka: -0.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}butanoate

Professional Introduction to Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate (CAS No. 687562-47-6)

Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 687562-47-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a thiophene ring fused with a pyrimidine moiety, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate is characterized by several key functional groups. The presence of a 4-fluorophenyl group introduces a fluorine atom into the aromatic ring, which can influence the compound's metabolic stability and binding affinity to biological targets. Additionally, the thieno[3,2-d]pyrimidin core is a fused heterocycle that has been extensively studied for its role in various pharmacological activities. This particular scaffold is known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects.

The sulfanyl group at the 2-position of the pyrimidine ring further enhances the compound's potential biological activity. Sulfanyl groups are often involved in hydrogen bonding interactions with biological targets, which can modulate the compound's binding affinity and specificity. The butanoate ester moiety at the 2-position of the molecule may also contribute to its solubility and pharmacokinetic properties. These structural features collectively make Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate an intriguing candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The thiophene-pyrimidine hybrid structures have been particularly studied due to their diverse biological activities. Several research groups have reported on the synthesis and biological evaluation of similar compounds, highlighting their potential as lead molecules for drug development. For instance, derivatives of thiophene-pyrimidine hybrids have shown promising results in preclinical studies for their ability to inhibit various enzymes and receptors involved in disease pathways.

The synthesis of Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate involves multiple steps that require precise control over reaction conditions. The introduction of the 4-fluorophenyl group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The construction of the thiophene-pyrimidine core often involves cyclization reactions that form the heterocyclic ring system. The final step involves the introduction of the sulfanyl group and the esterification process to yield the desired product.

The pharmacological evaluation of Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate has revealed several interesting findings. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to diseases such as cancer and inflammation. For example, preliminary data suggest that it may inhibit kinases involved in tumor growth and progression. Additionally, it has shown potential as an anti-inflammatory agent by modulating cytokine production and inflammatory pathways.

The potential therapeutic applications of Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}butanoate are further supported by its favorable pharmacokinetic properties. Studies have indicated that this compound has good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Furthermore，its stability under different storage conditions suggests that it may be suitable for long-term use in pharmaceutical formulations.

As research in this field continues to advance，the development of novel heterocyclic compounds like Ethyl 2-{3-(4-fluorophenyl)-4-oxo-3H，4 H，6 H，7 H -thieno[3， 2 -d]pyrimidin - 2 - ylsulfanyl}butanoate will remain a critical focus area。The unique structural features of this compound make it a valuable tool for exploring new therapeutic strategies。Future studies will likely involve more comprehensive pharmacological evaluations，including in vivo studies，to assess its efficacy and safety profile。Additionally，investigations into its mechanism of action will provide deeper insights into its potential therapeutic applications。

In conclusion，Ethyl 2-{ethyl]butanoate (CAS No.68756₅₆⁻⁴⁷) is a fascinating chemical entity with significant potential in pharmaceutical research。Its complex structure，featuring a thieno[d]pyrimidine core and various functional groups，makes it an attractive candidate for further exploration。The promising results from preliminary studies highlight its potential as a lead molecule for drug development against various diseases。As research progresses，this compound will likely play an important role in advancing our understanding of heterocyclic chemistry and its applications in medicine。